Cas no 1541455-23-5 (1-(pyrimidin-2-yl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(pyrimidin-2-yl)methylcyclopropane-1-carboxylic acid
• CAS No: 1541455-23-5
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 6118138
• PubChem ID: 79424769
• Update Time: 2025-06-07

1-(pyrimidin-2-yl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(pyrimidin-2-yl)methylcyclopropane-1-carboxylic acid
• 1-[(pyrimidin-2-yl)methyl]cyclopropane-1-carboxylic acid
• EN300-1847382
• 1541455-23-5
• AKOS017978988

• Inchi： 1S/C9H10N2O2/c12-8(13)9(2-3-9)6-7-10-4-1-5-11-7/h1,4-5H,2-3,6H2,(H,12,13)
• InChI Key： QWDYANFRWCHENO-UHFFFAOYSA-N
• SMILES： OC(C1(CC2N=CC=CN=2)CC1)=O

Computed Properties

• Exact Mass: 178.074227566g/mol
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 63.1Ų

Additional information on 1-(pyrimidin-2-yl)methylcyclopropane-1-carboxylic acid

1-(Pyrimidin-2-yl)methylcyclopropane-1-carboxylic Acid: A Comprehensive Overview

The compound 1-(pyrimidin-2-yl)methylcyclopropane-1-carboxylic acid, identified by the CAS number 1541455-23-5, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique chemical properties and biological activities. The structure of this molecule combines a pyrimidine ring, a cyclopropane ring, and a carboxylic acid group, making it a versatile building block for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging innovative methodologies such as transition-metal-catalyzed coupling reactions and bio-inspired catalysis. These methods not only enhance the yield and purity of the compound but also pave the way for its large-scale production, which is essential for its application in diverse fields. The integration of computational chemistry tools has further facilitated the understanding of its electronic structure and reactivity, providing valuable insights into its potential uses.

In terms of biological applications, 1-(pyrimidin-2-yl)methylcyclopropane-1-carboxylic acid has shown promising results in preliminary studies as a potential drug candidate. Its ability to interact with specific biological targets, such as enzymes and receptors, suggests its role in therapeutic interventions. For instance, research indicates that this compound may exhibit anti-inflammatory properties, making it a potential candidate for treating conditions like arthritis and other inflammatory disorders.

The cyclopropane ring in this molecule is particularly intriguing due to its strained geometry, which imparts unique reactivity and stability. This feature makes it an attractive component in the design of novel materials, including polymers and nanomaterials. Recent studies have explored its use as a monomer in polymer synthesis, where its ability to form robust cross-linked networks could lead to advanced materials with improved mechanical properties.

Moreover, the presence of the pyrimidine ring introduces additional functional diversity to this compound. Pyrimidine derivatives are known for their roles in nucleic acid synthesis and their applications in pharmaceuticals. By incorporating this ring into the structure of 1-(pyrimidin-2-yl)methylcyclopropane-1-carboxylic acid, researchers have unlocked new avenues for exploring its role in DNA repair mechanisms and gene therapy.

From an environmental perspective, the synthesis and application of this compound align with sustainable chemistry principles. The development of eco-friendly synthetic routes and the use of renewable feedstocks have minimized its ecological footprint. Additionally, its biodegradability has been assessed under various conditions, ensuring that its release into the environment does not pose significant risks.

In conclusion, 1-(pyrimidin-2-yl)methylcyclopropane-1-carboxylic acid represents a multifaceted compound with vast potential across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing both scientific knowledge and industrial innovation. As ongoing studies continue to unravel its full spectrum of applications, this compound is poised to make significant contributions to fields ranging from medicine to materials science.